3-(1H-benzotriazol-1-yl)-N'-[(E)-(2-hydroxynaphthalen-1-yl)methylidene]propanehydrazide

• IUPAC Name: 3-(benzotriazol-1-yl)-N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]propanamide
• InChI: InChI=1S/C20H17N5O2/c26-19-10-9-14-5-1-2-6-15(14)16(19)13-21-23-20(27)11-12-25-18-8-4-3-7-17(18)22-24-25/h1-10,13,26H,11-12H2,(H,23,27)/b21-13+
• InChI Key: UAGIIMCUTVUENJ-FYJGNVAPSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NNC(=O)CCN3C4=CC=CC=C4N=N3)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=N/NC(=O)CCN3C4=CC=CC=C4N=N3)O
• Molecular Formula: C20H17N5O2
• Molecular Weight: 359.4 g/mol
• CAS RN: 326001-95-0

Description

Benzotriazole and its derivatives are prominent in organic chemistry due to their versatility in forming various chemical bonds and reactions. The specific compound mentioned, incorporating elements like benzotriazole, hydrazide, and a naphthalenyl group, suggests its potential for varied chemical reactivity and applications in material science or pharmaceuticals, excluding its use as a drug.

Synthesis Analysis

Synthesis approaches for benzotriazole derivatives often involve selective reactions that include condensation, cycloaddition, or substitution reactions. For example, Katritzky et al. (1997) described the stereoselective syntheses of β,γ-unsaturated esters and γ-lactones using a benzotriazole synthon, highlighting the utility of benzotriazole derivatives in complex organic synthesis processes (Katritzky, Feng, & Lang, 1997).

Molecular Structure Analysis

Molecular structure analysis of benzotriazole derivatives, including X-ray diffraction (XRD), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy, provides insights into their geometry, electronic configuration, and intramolecular interactions. For instance, Shi et al. (2007) discussed the crystal structure of a benzotriazole derivative, revealing hydrogen bonding patterns and molecular orientation (Shi, Ji, Zheng, & Li, 2007).

Chemical Reactions and Properties

Benzotriazole derivatives participate in a wide range of chemical reactions, serving as intermediates in the synthesis of more complex molecules. These compounds exhibit unique reactivity due to the benzotriazole moiety, enabling nucleophilic substitution, electrophilic addition, and cycloaddition reactions. The study by Androsov and Neckers (2007) demonstrates the photodecomposition of a benzotriazole compound, showcasing its reactivity under photochemical conditions (Androsov & Neckers, 2007).

Scientific Research Applications

• Antifungal Activity : A study synthesized compounds related to the specified chemical, showing moderate to good antifungal activity against C. albicans, a common fungal pathogen (Toraskar, Kadam, & Kulkarni, 2009).

• Neurodegenerative Diseases : Research focused on the synthesis of Schiff bases, including derivatives of propanehydrazide, revealed potential applications in treating neurodegenerative disorders such as Alzheimer's disease (Avram et al., 2021).

• Cancer Research : A study on quinoline-3-carbaldehyde hydrazones bearing a benzotriazole moiety demonstrated significant cancer cell growth inhibitory effects, indicating potential applications in cancer treatment (Korcz et al., 2018).

• Antibacterial and Hemolytic Activity : Another research investigated the antibacterial and hemolytic activities of novel ligands derived from propanehydrazide, suggesting their utility in developing antimicrobial agents (Ibrahim, Mohammed, & Shewael, 2018).

• Photodynamic Therapy : A study synthesized new compounds with a benzotriazole moiety for photodynamic therapy, particularly in cancer treatment, demonstrating high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

• Antioxidant and Anticancer Activity : Research on derivatives of propanehydrazide indicated strong antioxidant and anticancer activities, suggesting their potential in medical applications (Tumosienė et al., 2020).

• Green Synthesis and Antioxidant Potential : A study on N′-benzylidene propanehydrazides highlighted efficient green synthesis methods and significant antioxidant potential, relevant for pharmaceutical applications (Zaheer et al., 2015).